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Compound of Interest

Compound Name: 1-Phenylvinylboronic acid

Cat. No.: B081392 Get Quote

Essential Safety and Handling Guide for 1-
Phenylvinylboronic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Phenylvinylboronic acid.

Adherence to these protocols is essential for ensuring laboratory safety and procedural

accuracy.

Chemical Identifier:

Name: 1-Phenylvinylboronic acid

Synonyms: (1-Phenylethenyl)boronic acid, Styrene α-boronic acid

CAS Number: 14900-39-1

Hazard Summary: 1-Phenylvinylboronic acid is a chemical that requires careful handling due

to its potential health effects. According to safety data sheets, it can cause skin irritation,

serious eye irritation, and may cause respiratory irritation[1][2]. Therefore, appropriate personal

protective equipment and handling procedures are mandatory.
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A comprehensive suite of PPE is required to minimize exposure to 1-Phenylvinylboronic acid.

The following table summarizes the recommended equipment.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[1][3]

To protect eyes from dust,

splashes, and serious

irritation[1][2][3].

Hand Protection

Chemically impermeable and

resistant gloves (e.g., nitrile).

[1][3][4]

To prevent skin contact and

potential irritation[1][3]. Gloves

should be inspected before

use and changed if

contaminated[4][5].

Body Protection

A flame-resistant lab coat, fully

buttoned, with long pants and

closed-toe shoes.[4][6]

To protect skin from accidental

spills and contact[4].

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is necessary when

handling the solid compound,

especially if dust or aerosols

are generated.[3][4]

To prevent inhalation of dust

particles and minimize the risk

of respiratory tract irritation[2]

[4].

Operational Plan: Step-by-Step Handling Procedure
Working in a well-ventilated area, preferably within a certified chemical fume hood, is crucial[3]

[6]. Always ensure that an eyewash station and safety shower are readily accessible[3][4].

Preparation:

Ensure the work area is clean and free of clutter.

Confirm the availability and functionality of safety equipment.

Lay down absorbent pads on the work surface to contain any potential spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b081392?utm_src=pdf-body
https://www.echemi.com/sds/1-phenylvinylboronic-acid-pd2108201651.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.echemi.com/sds/1-phenylvinylboronic-acid-pd2108201651.html
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/339094.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.echemi.com/sds/1-phenylvinylboronic-acid-pd2108201651.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.echemi.com/sds/1-phenylvinylboronic-acid-pd2108201651.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1101/SDS-BD01100497.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/339094.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of 1-Phenylvinylboronic acid tightly closed when not in use[1][4].

Avoid generating dust when transferring the solid[4][6]. Use appropriate tools, such as a

spatula, for transfers[4].

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area and any equipment used to remove any residual chemical.

Properly doff and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling, even if gloves were worn[3][4].

First-Aid Measures
In case of exposure, immediate action is critical.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention[1][7].

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water[1]. If skin irritation occurs, get medical help[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention[1][7].

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention[7].
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Disposal Plan
All waste generated from the use of 1-Phenylvinylboronic acid must be considered

hazardous waste[3].

Chemical Waste: Dispose of chemical waste in accordance with federal, state, and local

regulations[3]. Do not pour waste down the drain[3]. Collect waste in a designated, labeled,

and sealed container for hazardous waste[3].

Contaminated Materials: Dispose of contaminated PPE, absorbent pads, and empty

containers as hazardous waste in accordance with applicable laws and good laboratory

practices[5].
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Workflow for Safe Handling of 1-Phenylvinylboronic Acid
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Caption: A flowchart outlining the key steps for the safe handling of 1-Phenylvinylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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